Cas no 941233-24-5 (3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one)

• Product Name: 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one
• CAS No: 941233-24-5
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5429983
• Update Time: 2025-07-29

3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-carbonyl)-8-ethoxychromen-2-one
• 2H-1-Benzopyran-2-one, 8-ethoxy-3-[(hexahydro-1H-azepin-1-yl)carbonyl]-
• 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one

• Inchi： 1S/C18H21NO4/c1-2-22-15-9-7-8-13-12-14(18(21)23-16(13)15)17(20)19-10-5-3-4-6-11-19/h7-9,12H,2-6,10-11H2,1H3
• InChI Key： GXXGFSMOODRPTK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(N1CCCCCC1)=O

Additional information on 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one

Introduction to 3-(Azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one (CAS No. 941233-24-5)

3-(Azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one, with the CAS number 941233-24-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. The unique structure of 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one makes it a promising candidate for various therapeutic applications.

The molecular structure of 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one consists of a chromene ring system fused with an azepane moiety and an ethoxy substituent. The chromene ring, a six-membered aromatic ring fused with a five-membered oxygen-containing ring, is a common scaffold in natural products and synthetic compounds. The azepane moiety, a seven-membered nitrogen-containing ring, adds complexity and potential for interaction with biological targets. The ethoxy group, an alkoxy substituent, enhances the solubility and stability of the compound.

Recent studies have highlighted the potential of 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one has shown significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for conditions associated with oxidative stress.

The anti-cancer potential of 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting its potential as an anticancer agent.

Beyond its therapeutic applications, 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure provides a versatile platform for the development of novel compounds with diverse biological activities. For example, chemists at the University of California have used this compound as a starting material to synthesize new derivatives with enhanced pharmacological properties.

The synthesis of 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one involves several steps, including the formation of the chromene ring system and the introduction of the azepane moiety and ethoxy substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 8-hydroxychromanone with azepanecarboxylic acid followed by etherification to introduce the ethoxy group.

In conclusion, 3-(azepane-1-carbonyl)-8-ethoxy-2H-chromen-2-one (CAS No. 941233-24-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.